3-amino-N,N-bis(2-methoxyethyl)benzamide

• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 3-amino-N,N-bis(2-methoxyethyl)benzamide
• InChI: InChI=1S/C13H20N2O3/c1-17-8-6-15(7-9-18-2)13(16)11-4-3-5-12(14)10-11/h3-5,10H,6-9,14H2,1-2H3
• InChI Key: OJIQNIHOPOVTAS-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CCOC)C(=O)C1=CC(=CC=C1)N

Description

3-amino-N,N-bis(2-methoxyethyl)benzamide is a useful research compound. Its molecular formula is C13H20N2O3 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N,N-bis(2-methoxyethyl)-3-nitrobenzamide (4.11 g) and palladium on charcoal (411 mg) in ethyl acetate (41 ml) was hydrogenated under 1 atmospheric pressure to hydrogen for 1 hour at ambient temperature. The catalyst was removed by filtration and washed with ethyl acetate, and the volatiles were removed in vacuo. The residue was purified with column chromatography eluting with dichloromethane-methanol to give 3-amino-N,N-bis(2-methoxyethyl)benzamide (3.62 g) as an oil.